Cas no 385810-16-2 (2-Propen-1-one, 1-(4-hydroxyphenyl)-3-(1-naphthalenyl)-)

• Product Name: 2-Propen-1-one, 1-(4-hydroxyphenyl)-3-(1-naphthalenyl)-
• CAS No: 385810-16-2
• MF: C₁₉H₁₄O₂
• MW: 274.313265323639
• CID: 1490416
• PubChem ID: 72079751
• Update Time: 2025-07-04

2-Propen-1-one, 1-(4-hydroxyphenyl)-3-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-hydroxyphenyl)-3-(1-naphthalenyl)-
• 1-(4-hydroxyphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one
• AKOS030240481
• 1-(4-hydroxyphenyl)-3-(naphthalen-1-yl)-2-propen-1-one
• 1-(4-hydroxyphenyl)-3-naphthalen-1-ylprop-2-en-1-one
• 385810-16-2

• Inchi： 1S/C19H14O2/c20-17-11-8-16(9-12-17)19(21)13-10-15-6-3-5-14-4-1-2-7-18(14)15/h1-13,20H
• InChI Key： FDLCWJSUCSSVIY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)O)C=CC1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 274.09942
• Monoisotopic Mass: 274.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 2-Propen-1-one, 1-(4-hydroxyphenyl)-3-(1-naphthalenyl)-

Comprehensive Overview of 2-Propen-1-one, 1-(4-hydroxyphenyl)-3-(1-naphthalenyl)- (CAS No. 385810-16-2)

2-Propen-1-one, 1-(4-hydroxyphenyl)-3-(1-naphthalenyl)- (CAS No. 385810-16-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound, also known as Naphthylacrylamide, is characterized by its conjugated double bond system and the presence of a hydroxyl group and a naphthalene ring, which contribute to its diverse chemical and biological properties.

The molecular structure of 2-Propen-1-one, 1-(4-hydroxyphenyl)-3-(1-naphthalenyl)- consists of a propenone backbone with a 4-hydroxyphenyl substituent at the α-position and a naphthalenyl substituent at the β-position. This arrangement provides the molecule with a high degree of conjugation, which is crucial for its electronic and photophysical properties. The hydroxyl group at the 4-position of the phenyl ring can participate in hydrogen bonding interactions, enhancing the compound's solubility and reactivity.

In recent years, extensive research has been conducted to explore the potential applications of 2-Propen-1-one, 1-(4-hydroxyphenyl)-3-(1-naphthalenyl)- in various therapeutic areas. One of the most promising areas is its use as an antitumor agent. Studies have shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its antitumor properties, 2-Propen-1-one, 1-(4-hydroxyphenyl)-3-(1-naphthalenyl)- has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases. The anti-inflammatory activity is thought to be mediated by its ability to interfere with nuclear factor-kappa B (NF-κB) signaling.

The pharmacokinetic properties of 2-Propen-1-one, 1-(4-hydroxyphenyl)-3-(1-naphthalenyl)- have also been studied to assess its suitability for clinical use. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further research is needed to optimize its pharmacokinetic profile and reduce potential side effects.

In addition to its therapeutic applications, 2-Propen-1-one, 1-(4-hydroxyphenyl)-3-(1-naphthalenyl)- has been explored for its photophysical properties. The conjugated double bond system and the presence of the naphthalene ring make it an excellent candidate for use in photodynamic therapy (PDT). PDT involves the use of light-sensitive compounds (photosensitizers) that generate reactive oxygen species (ROS) upon light activation, leading to selective destruction of cancer cells. Studies have shown that this compound can efficiently generate singlet oxygen upon irradiation with visible light, making it a promising photosensitizer for PDT applications.

The synthesis of 2-Propen-1-one, 1-(4-hydroxyphenyl)-3-(1-naphthalenyl)- has been optimized using various methodologies. One common approach involves the condensation of 4-hydroxybenzaldehyde with naphthylethylene in the presence of a base such as potassium hydroxide. This reaction typically proceeds via a Knoevenagel condensation mechanism, yielding high yields of the desired product. Alternative synthetic routes have also been developed to improve yield and purity, including microwave-assisted synthesis and catalytic methods using transition metals.

The safety profile of 2-Propen-1-one, 1-(4-hydroxyphenyl)-3-(1-naphthalenyl)- is an important consideration for its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity in animal models at therapeutic doses. However, comprehensive toxicological evaluations are necessary to ensure its safety in humans. These studies should include assessments of genotoxicity, mutagenicity, and long-term effects.

In conclusion, 2-Propen-1-one, 1-(4-hydroxyphenyl)-3-(1-naphthalenyl)- (CAS No. 385810-16-2) is a versatile compound with significant potential in various therapeutic areas, including oncology and inflammation management. Its unique molecular structure confers it with favorable biological activities and photophysical properties, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds promise for contributing to advancements in medicinal chemistry and pharmaceutical science.